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phosphoadenosine diphosphoribose phosphoadenosine diphosphoribose
Brand Name: Vulcanchem
CAS No.: 13552-81-3
VCID: VC0075895
InChI: InChI=1S/C15H24N5O17P3/c16-12-7-13(18-3-17-12)20(4-19-7)14-11(9(22)6(34-14)2-33-40(30,31)37-38(25,26)27)36-39(28,29)32-1-5-8(21)10(23)15(24)35-5/h3-6,8-11,14-15,21-24H,1-2H2,(H,28,29)(H,30,31)(H2,16,17,18)(H2,25,26,27)/t5-,6-,8-,9-,10-,11-,14-,15?/m1/s1
SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)O)O)OP(=O)(O)OCC4C(C(C(O4)O)O)O)N
Molecular Formula: C15H24N5O17P3
Molecular Weight: 639.3 g/mol

phosphoadenosine diphosphoribose

CAS No.: 13552-81-3

Main Products

VCID: VC0075895

Molecular Formula: C15H24N5O17P3

Molecular Weight: 639.3 g/mol

phosphoadenosine diphosphoribose - 13552-81-3

CAS No. 13552-81-3
Product Name phosphoadenosine diphosphoribose
Molecular Formula C15H24N5O17P3
Molecular Weight 639.3 g/mol
IUPAC Name [(2R,3R,4R,5R)-2-(6-aminopurin-9-yl)-4-hydroxy-5-[[hydroxy(phosphonooxy)phosphoryl]oxymethyl]oxolan-3-yl] [(2R,3S,4R)-3,4,5-trihydroxyoxolan-2-yl]methyl hydrogen phosphate
Standard InChI InChI=1S/C15H24N5O17P3/c16-12-7-13(18-3-17-12)20(4-19-7)14-11(9(22)6(34-14)2-33-40(30,31)37-38(25,26)27)36-39(28,29)32-1-5-8(21)10(23)15(24)35-5/h3-6,8-11,14-15,21-24H,1-2H2,(H,28,29)(H,30,31)(H2,16,17,18)(H2,25,26,27)/t5-,6-,8-,9-,10-,11-,14-,15?/m1/s1
Standard InChIKey FZPAWXODDIKLFB-TYASJMOZSA-N
Isomeric SMILES C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)O)O)OP(=O)(O)OC[C@@H]4[C@H]([C@H](C(O4)O)O)O)N
SMILES C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)O)O)OP(=O)(O)OCC4C(C(C(O4)O)O)O)N
Canonical SMILES C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)O)O)OP(=O)(O)OCC4C(C(C(O4)O)O)O)N
Synonyms 2'-P-5'-ADP-ribose
adenosine 2'-monophospho- 5'-diphosphoribose
phospho-ADP ribose
phosphoadenosine diphosphoribose
phosphoadenosine diphosphoribose, (beta-D-ribofuranose)-isome
PubChem Compound 3080692
Last Modified Nov 11 2021
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